Cas no 1780100-92-6 (3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol
• CAS No: 1780100-92-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6546728
• PubChem ID: 84148194
• Update Time: 2025-06-10

3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol
• 1780100-92-6
• EN300-1785237
• 3-[(2,5-dimethoxyphenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C13H19NO3/c1-16-11-3-4-12(17-2)10(7-11)8-13(15)5-6-14-9-13/h3-4,7,14-15H,5-6,8-9H2,1-2H3
• InChI Key： FRCLRUYNFMOGRU-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C=CC=2OC)OC)CNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol

Introduction to 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol (CAS No. 1780100-92-6)

3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1780100-92-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, characterized by its unique structural framework that combines a pyrrolidine ring with an aromatic 2,5-dimethoxybenzyl substituent. The presence of methoxy groups at the 2 and 5 positions of the benzene ring enhances its pharmacological potential, making it a subject of extensive interest in drug discovery and development.

The structural motif of 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol is particularly noteworthy due to its potential to interact with biological targets in a manner that could modulate various physiological processes. The pyrrolidine core is a common scaffold in bioactive molecules, often found in drugs targeting neurological disorders, cardiovascular diseases, and metabolic conditions. The benzyl group attached to the pyrrolidine ring further extends its versatility, allowing for further derivatization and functionalization to tailor specific pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in inflammation, pain perception, and neurotransmitter regulation. Such findings align with the growing interest in developing novel therapeutics that leverage natural product-inspired scaffolds for their bioactivity.

In the context of medicinal chemistry, the methoxy groups in 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol play a crucial role in determining its solubility, metabolic stability, and overall pharmacokinetic profile. The electron-donating nature of these groups can enhance the compound's ability to cross biological membranes, while also influencing its interactions with enzymes such as cytochrome P450 oxidases. Understanding these properties is essential for optimizing drug candidates for clinical translation.

The synthesis of 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol has been a focus of several research groups aiming to develop efficient synthetic routes that preserve the integrity of the functional groups and maximize yield. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of this compound with high precision. These advancements not only facilitate access to 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol but also provide valuable insights into general strategies for constructing related bioactive molecules.

Current research into 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol is exploring its potential as a lead compound for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that compounds with similar structural features may interfere with pathological protein aggregation processes associated with these conditions. The benzyl-pyrrolidine scaffold is particularly attractive due to its ability to mimic natural substrates or inhibitors of key enzymes involved in neurodegeneration.

Moreover, the therapeutic applications of 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol extend beyond neurology. Preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell responses. This potential makes it a candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality provided by the pyrrolidine and benzyl components allows for multiple points of interaction with biological systems, enhancing its therapeutic scope.

The pharmacological evaluation of 3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol has been complemented by pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion (ADME) profile. These studies are critical for understanding how the compound behaves within an organism and for predicting its efficacy and safety in clinical settings. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's metabolites and degradation pathways.

In conclusion,3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol (CAS No. 1780100-92-6) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of computational modeling, synthetic chemistry advancements, and preclinical investigations continues to drive interest in this compound as a lead structure for developing novel drugs targeting neurological and inflammatory disorders. As research progresses,3-(2,5-dimethoxyphenyl)methylpyrrolidin-3-ol may emerge as a key molecule in future therapeutic strategies.